Cas no 50882-34-3 (Carbamic acid, methyl(4-nitrophenyl)-, phenyl ester)

Carbamic acid, methyl(4-nitrophenyl)-, phenyl ester structure
50882-34-3 structure
Product Name:Carbamic acid, methyl(4-nitrophenyl)-, phenyl ester
CAS No:50882-34-3
MF:C14H12N2O4
MW:272.256083488464
CID:363850
PubChem ID:15554740
Update Time:2025-04-19

Carbamic acid, methyl(4-nitrophenyl)-, phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, methyl(4-nitrophenyl)-, phenyl ester
    • phenyl N-methyl-N-(4-nitrophenyl)carbamate
    • SCHEMBL12047925
    • Phenyl methyl(4-nitrophenyl)carbamate
    • 50882-34-3
    • DTXSID10574025
    • Inchi: 1S/C14H12N2O4/c1-15(11-7-9-12(10-8-11)16(18)19)14(17)20-13-5-3-2-4-6-13/h2-10H,1H3
    • InChI Key: VEAYEDOHBVVMIS-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(N(C)C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 272.07976
  • Monoisotopic Mass: 272.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • PSA: 72.68
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